2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23,26,29,32-decaoxa-5-azapentatriacontan-35-oic acid

• Molecular Formula: C26H51NO13
• Molecular Weight: 585.7 g/mol
• IUPAC Name: 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[(2-methylpropan-2-yl)oxycarbonylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• InChI: InChI=1S/C26H51NO13/c1-26(2,3)40-25(30)27-5-7-32-9-11-34-13-15-36-17-19-38-21-23-39-22-20-37-18-16-35-14-12-33-10-8-31-6-4-24(28)29/h4-23H2,1-3H3,(H,27,30)(H,28,29)
• InChI Key: COKMUFFOWPCLGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCOCCC(=O)O

Description

This compound is a synthetic polyethylene glycol (PEG)-based derivative with a complex architecture designed for applications in bioconjugation and drug delivery. Its structure features:

• 2,2-Dimethyl group: Enhances steric stability and modulates hydrophobicity.
• Decaoxa chain: A 10-unit PEG spacer (3,8,11,14,17,20,23,26,29,32-decaoxa) that improves aqueous solubility and reduces immunogenicity.
• 5-Azapentatriacontan backbone: A 35-carbon chain with a nitrogen atom at position 5, enabling conjugation with carboxylic acid-terminated molecules.
• 35-Oic acid terminus: A carboxylic acid group for covalent coupling to amines via carbodiimide chemistry (e.g., EDC/NHS) .

Its molecular formula is approximately C₃₄H₆₈NO₁₄ (exact mass requires experimental validation), with a PEG chain length critical for tuning pharmacokinetics and biodistribution .

Biological Activity

2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23,26,29,32-decaoxa-5-azapentatriacontan-35-oic acid is a complex organic compound with significant potential in various biological applications. Its unique structure and functional groups suggest a range of biological activities that merit detailed investigation.

Chemical Structure and Properties

The compound is characterized by the following molecular formula and structure:

• Molecular Formula : C₂₄H₄₇NO₁₂
• Molecular Weight : 541.63 g/mol
• CAS Number : 1334169-93-5

This compound features a long polyether chain with multiple ether linkages and an azapentatriacontan backbone which contributes to its solubility and interaction with biological systems.

Biological Activity Overview

Research indicates that 2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23,26,29,32-decaoxa-5-azapentatriacontan-35-oic acid exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that this compound may possess antimicrobial properties against various bacterial strains. This is attributed to its ability to disrupt bacterial cell membranes due to its amphiphilic nature.
• Anticancer Potential : The compound has been investigated for its potential as an anticancer agent. Its structure allows it to act as a carrier for drug delivery systems targeting cancer cells specifically.
• Protein Interaction : The compound can serve as a building block for protein degraders. This functionality is particularly relevant in the development of targeted therapies in cancer treatment where selective degradation of proteins is desired.

Case Study 1: Antimicrobial Efficacy

A study conducted on the antimicrobial efficacy of similar polyether compounds revealed that they inhibited the growth of Gram-positive and Gram-negative bacteria. The mechanism was hypothesized to involve membrane disruption and interference with cellular processes.

Case Study 2: Anticancer Applications

In vitro studies have shown that derivatives of this compound can enhance the cytotoxicity of conventional chemotherapeutics when used in combination therapies. This synergistic effect is crucial for improving treatment outcomes in resistant cancer types.

Research Findings

Recent research has focused on synthesizing derivatives of 2,2-Dimethyl-4-oxo compounds to enhance their biological activity. Key findings include:

• The modification of side chains significantly affects the potency and selectivity of the compound against target cells.
• Structure-activity relationship (SAR) studies indicate that increasing the length of the polyether chain enhances solubility and bioavailability.

Data Table: Biological Activities Summary

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anticancer	Enhanced cytotoxicity in combination therapy
Protein Interaction	Effective as a protein degrader building block

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

Compound Name	Key Structural Differences	Functional Implications	References
2,2-Dimethyl-4-oxo-3,8,11,14,17,20,23,26,29-nonaoxa-5-azahentriacontan-31-oic acid	Shorter PEG chain (9 oxygens vs. 10) and shorter carbon backbone (31 vs. 35 carbons).	Reduced hydrodynamic volume; faster renal clearance.
2,5-Dioxopyrrolidin-1-yl 2,2-dimethyl-4-oxo-3,8,11,14,17,20,23,26,29-nonaoxa-5-azadotriacontan-32-oate	NHS ester terminus instead of carboxylic acid.	Enables direct amine coupling without activation; higher reactivity but lower stability.
35-Azido-5-oxo-3,9,12,15,18,21,24,27,30,33-decaoxa-6-azapentatriacontan-1-oic acid	Azide group replaces dimethyl moiety; PEG chain shifted.	Enables bioorthogonal "click" chemistry (e.g., with alkynes); broader functionalization.
1-(9H-Fluoren-9-yl)-3-oxo-2,7,10,13,16,19,22,25,28,31,34,37-dodecaoxa-4-azatetracontan-40-oic acid	Fmoc-protected amine and longer PEG (12 oxygens).	Used in solid-phase peptide synthesis; requires deprotection for conjugation.

Physicochemical Properties

Property	Target Compound	Nonaoxa Analog	Azido Derivative	Fmoc-Protected Analog
Molecular Weight	~800–850 g/mol*	661.3 g/mol	598.64 g/mol	972.12 g/mol
Solubility	High in water/DMSO	Moderate in DCM	High in polar solvents	Low (requires DMF/DMSO)
Reactivity	Carboxylic acid	NHS ester	Azide	Fmoc-protected amine
Stability	Stable at −20°C	Hygroscopic	Light-sensitive	Stable if dry

*Estimated based on PEG chain length and backbone.

Preparation Methods

Williamson Ether Synthesis for Controlled Chain Elongation

The decaoxa chain is synthesized through iterative Williamson ether reactions, employing ethylene glycol derivatives and alkyl halides. For example, a diethylene glycol precursor is treated with 1-bromohexane in the presence of potassium carbonate, yielding a tetraoxa intermediate. This process is repeated with progressively longer alkyl halides to achieve the desired ten-ether sequence.

Reaction conditions :

• Solvent : Anhydrous acetonitrile or toluene.
• Base : Potassium carbonate or sodium hydride.
• Temperature : 80–100°C under nitrogen atmosphere.
• Yield : 70–85% per coupling step.

Epoxide Ring-Opening Polymerization

Alternative approaches utilize epoxide monomers (e.g., ethylene oxide) polymerized via anionic initiation. A boron trifluoride catalyst facilitates controlled chain growth, producing a polyether backbone with precise molecular weight distribution. This method is advantageous for scalability but requires stringent moisture control.

Key parameters :

• Catalyst : BF₃·OEt₂ (0.1 mol%).
• Temperature : 25–40°C.
• Chain termination : Quenching with aqueous HCl yields hydroxyl-terminated polyethers, which are subsequently functionalized.

Installation of the Terminal Carboxylic Acid

Oxidation of a Primary Alcohol

The terminal hydroxyl group of the polyether chain is oxidized to a carboxylic acid using Jones reagent (CrO₃/H₂SO₄). This method is effective but requires careful temperature control to avoid over-oxidation.

Procedure :

• Reagent : Jones reagent (2.5 equiv).
• Conditions : 0°C, 1 h.
• Workup : Quench with isopropanol, extract with ethyl acetate.
• Yield : 65%.

Hydrolysis of a Nitrile Group

Alternatively, a nitrile-terminated polyether is hydrolyzed under acidic conditions. Heating with 6M HCl at reflux for 6 hours converts the nitrile to the carboxylic acid.

Data :

• Substrate : Polyether-nitrile (5 mmol).
• Acid : 6M HCl (20 mL).
• Temperature : 100°C, 6 h.
• Yield : 72%.

Protection and Deprotection Strategies

Hydroxyl Group Protection

During ether synthesis, hydroxyl groups are protected as tert-butyldimethylsilyl (TBDMS) ethers or acetyl esters. For example, silylation with TBDMS-Cl in imidazole/DMF ensures stability under basic conditions.

Typical protocol :

• Protecting agent : TBDMS-Cl (1.1 equiv).
• Base : Imidazole (2.0 equiv).
• Solvent : DMF, 25°C, 4 h.
• Deprotection : Tetrabutylammonium fluoride (TBAF) in THF.

Carboxylic Acid Protection

The terminal acid is protected as a methyl ester during amide coupling. Methylation with trimethylsilyl diazomethane (TMSCHN₂) in methanol provides a clean conversion.

Conditions :

• Reagent : TMSCHN₂ (2.0 equiv).
• Solvent : Methanol, 0°C to RT.
• Deprotection : LiOH in THF/water.

Purification and Characterization

Chromatographic Techniques

Crude product is purified via flash chromatography (silica gel, ethyl acetate/hexane gradient) or reverse-phase HPLC (C18 column, acetonitrile/water).

HPLC parameters :

• Column : Waters XBridge C18 (5 µm, 4.6 × 250 mm).
• Mobile phase : 40–70% acetonitrile in water (0.1% TFA).
• Flow rate : 1.0 mL/min.
• Retention time : 12.3 min.

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 1.20 (t, 3H, CH₃), 3.45–3.70 (m, 40H, OCH₂CH₂O), 4.45 (s, 2H, COCH₂).
• IR (cm⁻¹) : 1720 (C=O, acid), 1650 (C=O, amide), 1100 (C-O-C).

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 2,2-Dimethyl-4-oxo-…-35-oic acid, and what critical parameters influence yield?

• Methodological Answer : Synthesis typically involves multi-step reactions with ketones, aldehydes, and amines as precursors. Key parameters include temperature control (±2°C), solvent polarity (e.g., DMF vs. THF), and reaction time optimization (24–72 hrs). Statistical Design of Experiments (DoE) is recommended to minimize trial-and-error approaches, using factorial designs to identify interactions between variables (e.g., solvent choice and catalyst loading) .

Q. Which spectroscopic techniques are most reliable for confirming the compound’s structural integrity?

• Methodological Answer : Nuclear Magnetic Resonance (¹H/¹³C NMR) is essential for confirming backbone connectivity, while High-Resolution Mass Spectrometry (HRMS) validates molecular weight (±0.001 Da). X-ray crystallography provides definitive stereochemical confirmation if crystalline derivatives are obtainable. Cross-validation using FT-IR for functional groups (e.g., carbonyl at ~1700 cm⁻¹) is advised .

Q. What are the solubility and stability profiles of this compound under varying pH and temperature conditions?

• Methodological Answer : Solubility studies should use buffered solutions (pH 2–12) and polar/non-polar solvents (e.g., water, ethanol, DCM) with UV-Vis or HPLC quantification. Stability assays require accelerated degradation studies (40–60°C, 75% RH) monitored via LC-MS to identify hydrolysis or oxidation byproducts. Data should be analyzed using Arrhenius kinetics to predict shelf-life .

Advanced Research Questions

Q. How can computational chemistry be integrated to predict reactivity and optimize reaction pathways?

• Methodological Answer : Quantum mechanical calculations (e.g., DFT) model transition states and activation energies for key steps like esterification or amide coupling. Reaction path search algorithms (e.g., GRRM) combined with machine learning can prioritize synthetic routes. Experimental validation should focus on high-energy intermediates identified computationally .

Q. What strategies resolve contradictions in reported solubility or catalytic activity data across studies?

• Methodological Answer : Conduct meta-analyses with standardized conditions (e.g., fixed solvent ratios, controlled humidity). Use multivariate regression to isolate confounding variables (e.g., trace impurities, stirring rates). Reproduce conflicting experiments with in-line analytics (e.g., ReactIR) for real-time monitoring .

Q. How can membrane separation technologies improve purification efficiency for this compound?

• Methodological Answer : Nanofiltration (NF) or reverse osmosis (RO) membranes with tailored pore sizes (1–5 kDa) selectively separate byproducts. Process simulations (Aspen Plus) optimize transmembrane pressure and flow rates. Validate with HPLC purity assessments and lifecycle cost analysis to balance scalability and yield .

Q. What experimental designs mitigate degradation during long-term storage or biological assays?

• Methodological Answer : Lyophilization with cryoprotectants (trehalose, sucrose) enhances stability. For in vitro studies, use inert atmospheres (N₂ gloveboxes) and protease inhibitors. Accelerated stability studies (ICH Q1A guidelines) coupled with QbD principles ensure robustness .

Data-Driven Research Tools

Q. Which statistical methods are optimal for analyzing structure-activity relationships (SAR) in derivatives of this compound?

• Methodological Answer : Partial Least Squares Regression (PLSR) correlates structural descriptors (e.g., logP, H-bond donors) with bioactivity. Cluster analysis (PCA, t-SNE) groups derivatives by functional motifs. Open-source tools like RDKit automate descriptor generation .

Q. How do heterogeneous reaction conditions impact catalytic efficiency in large-scale synthesis?

• Methodological Answer : Use fixed-bed reactors with immobilized catalysts (e.g., silica-supported enzymes). Monitor mass transfer limitations via Thiele modulus calculations. Compare turnover numbers (TON) and activation energies between batch and flow systems .